3-Cyclopropyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one

• IUPAC Name: 3-cyclopropyl-1H-imidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C9H9N3O/c13-9-11-7-2-1-5-10-8(7)12(9)6-3-4-6/h1-2,5-6H,3-4H2,(H,11,13)
• InChI Key: TYRKIZFEPKKIFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=C(C=CC=N3)NC2=O
• Molecular Formula: C9H9N3O
• DSSTOX Substance ID: DTXSID30590126
• Molecular Weight: 175.19 g/mol
• CAS No.: 380605-23-2

Description

“3-Cyclopropyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one” is a chemical compound with the molecular formula C9H9N3O. It has a molecular weight of 175.19. This compound is used for proteomics research.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: C1CC1N2C3=C (C=CC=N3)NC2=O.

Scientific Research Applications

Anticancer Agents

Research into imidazo[4,5-b]pyridines, including compounds similar to 3-Cyclopropyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one, has indicated their potential as anticancer agents. The synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines has been explored, revealing that these compounds can function as mitotic inhibitors, showing significant antitumor activity. This was demonstrated through the development of synthetic routes for congeners of active imidazo[4,5-b]pyridines, which led to the discovery of compounds causing the accumulation of cells at mitosis, although with varying levels of activity compared to previously studied compounds (Temple et al., 1987).

Heterocyclic Chemistry Advances

The field of heterocyclic chemistry has seen advancements with the synthesis of various derivatives of imidazo[1,2-a]pyridines, showcasing the versatility and potential applications of these compounds. Multicomponent reactions have facilitated the creation of unprecedented structures, expanding the scope of research into novel therapeutic agents and synthetic methodologies. This includes the development of efficient methods for synthesizing polysubstituted imidazo[1,2-a]pyridines, highlighting the adaptability of these compounds for various applications (Koubachi et al., 2007).

Synthesis and Medicinal Chemistry

The synthesis of imidazo[1,2-a]pyridines and their characterization has been a focal point in medicinal chemistry, with efforts directed towards understanding their pharmacological properties and potential as therapeutic agents. Recent developments have emphasized the importance of structural modifications to enhance the biological activity of these compounds. Such efforts aim to exploit the imidazo[1,2-a]pyridine scaffold for the discovery of new therapeutic agents, demonstrating the scaffold's broad range of applications in medicinal chemistry (Deep et al., 2016).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[4,5-b]pyridines, have been found to play a crucial role in numerous disease conditions . They are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Mode of Action

It’s worth noting that similar compounds have been found to act as gaba a receptor positive allosteric modulators . They have also been found to inhibit the activation of Akt and an additional downstream effector (p70S6) following oral dosing in mice .

Biochemical Pathways

Similar compounds have been found to affect the gabaergic system and the akt signaling pathway .

Pharmacokinetics

Similar compounds have shown considerable cytotoxicity with ic 50 values ranging from 054 to 3186 μM .

Result of Action

Similar compounds have been found to effectively inhibit microtubule assembly formation in du-145 .

Biochemical Analysis

Biochemical Properties

3-Cyclopropyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit cyclic AMP phosphodiesterase (PDE) enzymes, which are involved in the regulation of intracellular levels of cyclic AMP . This interaction can modulate various cellular processes, including signal transduction and metabolic pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its inhibition of PDE enzymes can lead to increased levels of cyclic AMP, which in turn can activate protein kinase A (PKA) and other downstream signaling pathways . This can result in changes in gene expression and alterations in cellular metabolism.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active site of PDE enzymes, inhibiting their activity and preventing the breakdown of cyclic AMP . This inhibition leads to an accumulation of cyclic AMP, which can activate PKA and other signaling molecules, ultimately affecting gene expression and cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but its activity can be influenced by factors such as temperature, pH, and the presence of other chemicals . Long-term studies have shown that it can have sustained effects on cellular function, particularly in terms of gene expression and metabolic regulation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it can effectively modulate cellular signaling pathways without causing significant toxicity . At higher doses, it may exhibit toxic or adverse effects, including disruptions in cellular metabolism and gene expression . These threshold effects highlight the importance of careful dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as PDEs, which play a key role in the regulation of cyclic AMP levels . This interaction can affect metabolic flux and the levels of various metabolites, influencing overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions can affect its localization and accumulation, influencing its overall activity and function.

Subcellular Localization

The subcellular localization of this compound is critical for its activity. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization can enhance its interactions with specific biomolecules, thereby modulating its biochemical and cellular effects.